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Compound of Interest

Compound Name: Nosantine racemate

Cat. No.: B1662768

For laboratory professionals engaged in pharmaceutical research and development, the proper
handling and disposal of chemical compounds are paramount to ensuring a safe and compliant
operational environment. This guide provides detailed, step-by-step procedures for the safe
disposal of Noscapine racemate, a compound requiring careful management due to its
potential hazards. Adherence to these protocols is essential for minimizing environmental
impact and safeguarding personnel.

I. Chemical and Safety Data Overview

Noscapine, in its racemic form, presents specific handling and disposal challenges. The
following table summarizes the key quantitative data derived from safety data sheets (SDS),
offering a clear comparison of its physical and toxicological properties.
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Property Value Reference

Chemical Formula C22H23NO7 --INVALID-LINK--

Molar Mass 413.42 g/mol --INVALID-LINK--
White to off-white crystalline

Appearance --INVALID-LINK--
powder

Melting Point 174 -176 °C

Oral LD50 (Mouse) 853 mg/kg [1]

Primary Hazards

Harmful if swallowed.

[1]

Incompatible Materials

Strong oxidizing agents.

Il. Personal Protective Equipment (PPE) and

Handling

Prior to handling Noscapine racemate, it is mandatory to be equipped with the appropriate

personal protective equipment to prevent exposure.

Handling Protocol:

o Ventilation: Always handle Noscapine racemate in a well-ventilated area, preferably within a

chemical fume hood.[2]

e Avoid Dust Formation: Take measures to prevent the generation of dust.

e Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

designated handling area.

Required PPE:

» Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

e Hand Protection: Wear appropriate protective gloves to prevent skin contact.[2]
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» Body Protection: Wear a lab coat or other protective clothing.

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

lll. Disposal Procedure for Noscapine Racemate

The disposal of Noscapine racemate must be conducted in a manner that is compliant with
local, state, and federal regulations. The following workflow outlines the required steps.
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Noscapine Racemate Disposal Workflow
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Step-by-Step Disposal Protocol:
o Waste Identification and Segregation:

o lIdentify all waste containing Noscapine racemate, including pure compound, contaminated
labware (e.g., weigh boats, spatulas), and contaminated PPE.

o Segregate this waste from other laboratory waste streams.
e Containment:

o Place all solid Noscapine racemate waste into a designated, clearly labeled, and sealable
hazardous waste container.

o For solutions, use a designated, leak-proof liquid waste container.
o Ensure the container is compatible with the chemical properties of Noscapine racemate.
e Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name ("Noscapine
Racemate"), and any other information required by your institution's environmental health
and safety (EHS) department.

o Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area.

o Ensure the storage area is away from incompatible materials, particularly strong oxidizing
agents.[2]

» Final Disposal:

o Dispose of the contents and the container through an approved waste disposal plant.[2]
Contact your institution's EHS department to arrange for pickup by a licensed hazardous
waste contractor.
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o Do not dispose of Noscapine racemate down the drain or in the regular trash.
IV. Spill and Exposure Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is critical.
Spill Response:
o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
o Control: Prevent the spread of dust or liquid.

o Clean-up: For solid spills, carefully sweep or scoop the material into a suitable container for
disposal.[2] Avoid generating dust. For liquid spills, absorb with an inert material and place in
a designated waste container.

o Decontaminate: Clean the spill area thoroughly.
First Aid Measures:

e Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[2]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.
Seek medical attention if symptoms occur.[2]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Call a poison center
or doctor if you feel unwell.

By adhering to these detailed procedures, researchers and laboratory personnel can ensure
the safe handling and disposal of Noscapine racemate, fostering a culture of safety and
environmental responsibility.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC462710050&productDescription=S+R-NOSCAPINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC462710050&productDescription=S+R-NOSCAPINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC462710050&productDescription=S+R-NOSCAPINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC462710050&productDescription=S+R-NOSCAPINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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